Cas no 19828-21-8 (1-(6-Aminopyridin-3-yl)ethanone hydrochloride)

• Product Name: 1-(6-Aminopyridin-3-yl)ethanone hydrochloride
• CAS No: 19828-21-8
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 4723892
• Update Time: 2025-05-27

1-(6-Aminopyridin-3-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-Aminopyridin-3-yl)ethanone hydrochloride

• Inchi： 1S/C7H8N2O.ClH/c1-5(10)6-2-3-7(8)9-4-6;/h2-4H,1H3,(H2,8,9);1H
• InChI Key： FVVIPVHJDKFMRK-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C1C=NC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 56

Additional information on 1-(6-Aminopyridin-3-yl)ethanone hydrochloride

1-(6-Aminopyridin-3-yl)ethanone hydrochloride: A Comprehensive Overview

1-(6-Aminopyridin-3-yl)ethanone hydrochloride, also known by its CAS number CAS No. 19828-21-8, is a synthesized compound that has garnered significant attention in the field of biomedical research. This compound belongs to the category of pyridine derivatives, which are known for their diverse applications in pharmaceuticals and biochemistry. The structure of 1-(6-Aminopyridin-3-yl)ethanone hydrochloride features a 6-aminopyridine ring substituted with an acetyl group at the 3-position, forming a stable salt with hydrochloric acid.

The compound's chemical properties make it highly suitable for various research applications. It is soluble in water and other polar solvents, which facilitates its use in in vitro and in vivo studies. Recent advancements in medicinal chemistry have highlighted the potential of this compound as a valuable tool in drug discovery, particularly in the development of antineoplastic agents and central nervous system (CNS) drugs.

Research into 1-(6-Aminopyridin-3-yl)ethanone hydrochloride has focused on its biological activity, including its ability to modulate enzymatic activity and receptor binding. These properties have been explored in the context of cancer therapy, where the compound exhibits promising cytotoxic effects against various tumor cell lines. Additionally, studies have demonstrated its role in neuroprotection, making it a potential candidate for diseases such as Alzheimer's disease and multiple sclerosis.

The synthesis of 1-(6-Aminopyridin-3-yl)ethanone hydrochloride has been optimized to ensure high purity and yield. Modern chemical techniques, including multiphase catalysis and green chemistry, have been employed to streamline the production process. This not only enhances the compound's availability for research but also aligns with global efforts toward sustainable pharmaceutical manufacturing.

In terms of pharmacokinetics, 1-(6-Aminopyridin-3-yl)ethanone hydrochloride demonstrates favorable absorption and distribution profiles. Preclinical studies have shown minimal off-target effects, indicating a high degree of specificity in its biological interactions. These attributes are critical for advancing the compound into clinical trials, where further evaluation of its safety and efficacy will be conducted.

Recent collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of this compound. For instance, partnerships in cancer research have utilized 1-(6-Aminopyridin-3-yl)ethanone hydrochloride as a lead molecule for designing novel antineoplastic drugs. Such interdisciplinary approaches are pivotal in translating laboratory findings into practical therapeutic solutions.

Moreover, the compound's role in biochemical assays has been validated across multiple platforms. Its ability to inhibit key enzymes involved in metabolic pathways makes it a valuable reagent for studying disease mechanisms. This versatility underscores its importance as a research tool and highlights its potential for future therapeutic applications.

In conclusion, 1-(6-Aminopyridin-3-yl)ethanone hydrochloride stands out as a significant compound in the realm of biomedical research. Its unique structural features, coupled with its diverse biological activities, position it as a promising candidate for various therapeutic interventions. As research continues to unravel its full potential, this compound is poised to contribute meaningfully to the advancement of pharmacology and disease treatment.